![molecular formula C7H8O4 B1252485 Oxysporone](/img/structure/B1252485.png)
Oxysporone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Oxysporone is a natural product found in Pestalotiopsis longiseta with data available.
Scientific Research Applications
Phytotoxic and Antifungal Activities :
- Oxysporone, isolated from Diplodia africana, exhibits significant phytotoxic activity and moderate antifungal activity. Structural features like the dihydrofuropyranone carbon skeleton and the hydroxy group of the dihydropyran ring are crucial for its activity (Andolfi et al., 2014).
- New this compound derivatives demonstrate significant activities against various cancer cell lines, suggesting potential applications in cancer research (Du-Qiang Luo et al., 2012).
Virulence Factors in Plant Pathogens :
- As a secondary metabolite of Diplodia africana, this compound is a key virulence factor contributing to the pathogen's phytotoxicity. This implies its role in understanding plant-pathogen interactions and potentially in developing plant protection strategies (Evidente et al., 2012).
Evaluation of Antimicrobial Activities :
- Studies have demonstrated the antimicrobial properties of this compound and its derivatives, providing insights into their potential as phytotherapeutic agents for controlling soil-borne fungal diseases (Xiaoman Liu et al., 2016).
Antifungal Effectiveness :
- This compound shows a strong inhibitory effect on Fusarium oxysporum, a common plant pathogen, suggesting its utility in agricultural applications (Xie et al., 2020).
properties
Molecular Formula |
C7H8O4 |
---|---|
Molecular Weight |
156.14 g/mol |
IUPAC Name |
(3aS,4R,7aS)-4-hydroxy-3,3a,4,7a-tetrahydrofuro[2,3-b]pyran-2-one |
InChI |
InChI=1S/C7H8O4/c8-5-1-2-10-7-4(5)3-6(9)11-7/h1-2,4-5,7-8H,3H2/t4-,5+,7-/m0/s1 |
InChI Key |
RJIMODGWTUNSPV-BFHQHQDPSA-N |
Isomeric SMILES |
C1[C@H]2[C@@H](C=CO[C@H]2OC1=O)O |
Canonical SMILES |
C1C2C(C=COC2OC1=O)O |
synonyms |
oxysporone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.